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Compound of Interest

Compound Name: 5-Chloro-2-methylquinazoline

Cat. No.: B11912165

Get Quote

Chemical Profile & Hazard Identification
Crucial Verification: Before proceeding, verify the identity of the substance. Do NOT confuse

this compound with 5-Chloro-2-methyl-4-isothiazolin-3-one (CMIT), a common biocide with

different acute toxicity profiles.

Parameter Data

Chemical Name 5-Chloro-2-methylquinazoline

CAS Number 1357301-51-9

Molecular Formula C₉H₇ClN₂

Physical State Solid (typically off-white to yellow powder)

Primary Hazards

Irritant (Skin/Eye/Respiratory), Aquatic Toxicity.

[1] Thermal decomposition releases Hydrogen

Chloride (HCl) and Nitrogen Oxides (NOx).

RCRA Status

Not P-listed or U-listed. Classify as

Characteristic Hazardous Waste (Toxic/Irritant)

or Halogenated Organic.
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Pre-Disposal Segregation Strategy
Proper segregation is the single most critical step in the disposal workflow. As a halogenated

heteroaromatic compound, this substance requires high-temperature incineration to prevent the

formation of dioxins and to manage acidic byproducts.

The Golden Rule: Never mix 5-Chloro-2-methylquinazoline with non-halogenated solvents or

oxidizers.

Segregation Logic Flow
Use the following logic to determine the correct waste stream.

Waste: 5-Chloro-2-methylquinazoline

Physical State?

Solid (Pure/Powder) In Solution (Reaction Mix)

Stream C: Solid Hazardous Waste
(Halogenated)

Double Bag & Tag

Solvent Type?

Stream A: Halogenated Solvents

Contains DCM, Chloroform, etc. Mixture (Halo + Non-Halo) Aqueous < 5% Organic

Stream B: Non-Halogenated Solvents

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Chloro-2-methylquinazoline waste. Note that

mixtures of halogenated and non-halogenated substances default to the Halogenated stream.
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[2]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Contaminated Debris)

Primary Containment: Place the solid 5-Chloro-2-methylquinazoline into a clear, sealable

polyethylene bag (minimum 2 mil thickness).

Secondary Containment: Place the sealed bag into a wide-mouth High-Density Polyethylene

(HDPE) waste jar.

Why HDPE? It provides resistance to residual acidity and physical protection.

Labeling: Apply a hazardous waste label immediately.

Constituents: "5-Chloro-2-methylquinazoline, Solid."

Hazard Checkboxes: Check "Toxic" and "Irritant."

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)
Quenching (If Reactive): If the quinazoline is part of a reaction mixture containing reagents

(e.g., POCl₃, Thionyl Chloride), quench carefully before disposal to neutralize reactive

species.

pH Adjustment: Ensure the waste solution is between pH 5 and 9. If highly acidic (due to

hydrolysis releasing HCl), neutralize with Sodium Bicarbonate.

Container Selection: Use a dedicated "Halogenated Solvent" carboy (typically amber glass or

fluorinated HDPE).

Bulking: Do not fill beyond 90% capacity to allow for thermal expansion.

Professional Destruction & Logistics
Once the waste leaves your laboratory, it enters the regulated disposal chain. Understanding

this ensures you label it correctly to prevent downstream accidents.
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The Incineration Cycle
Because this molecule contains Chlorine attached to a stable aromatic ring, simple combustion

is insufficient and dangerous.

Lab Waste Pickup DOT Transport
(UN 2811 or UN 3077)

Rotary Kiln Incinerator
(>1100°C)

Wet Scrubber
(NaOH Spray)HCl Gas

Landfill (Ash)

Inorganic Residue

Clean Emission
(CO2 + H2O)

Neutralized Gas

Click to download full resolution via product page

Figure 2: The destruction lifecycle. High temperatures are required to break the quinazoline

ring, and scrubbers are mandatory to capture the resulting HCl gas.

Disposal Codes (for Manifests):

US DOT: Likely UN 2811 (Toxic solid, organic, n.o.s.) or UN 3077 (Environmentally

hazardous substance, solid, n.o.s.) depending on specific toxicity data.

Waste Profile: Must be profiled as "Halogenated Organic" to ensure it is routed to a facility

with acid gas scrubbing capabilities.

Emergency Spill Response
For spills < 50g inside a fume hood.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Containment: If solid, avoid generating dust. Cover with a damp paper towel to weigh down

the powder.

Cleanup:

Solids: Scoop carefully into a waste bag. Wipe the surface with a solvent-soaked pad

(acetone or ethanol) to pick up residue.
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Liquids: Absorb with vermiculite or a commercial "Organic" spill pad.

Decontamination: Wash the surface with a mild detergent and water solution.

Disposal: Place all cleanup materials (gloves, pads, scoops) into the Solid Hazardous Waste

stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b11912165?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11912165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

